Cas no 2171607-67-1 (3-(1-aminocyclopentyl)thiolan-3-ol)

• Product Name: 3-(1-aminocyclopentyl)thiolan-3-ol
• CAS No: 2171607-67-1
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 6290314
• PubChem ID: 165588946
• Update Time: 2025-06-26

3-(1-aminocyclopentyl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopentyl)thiolan-3-ol
• EN300-1647531
• 2171607-67-1

• Inchi： 1S/C9H17NOS/c10-8(3-1-2-4-8)9(11)5-6-12-7-9/h11H,1-7,10H2
• InChI Key： GDQQSGOCDPQGJX-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CCCC1)N)O

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-aminocyclopentyl)thiolan-3-ol

3-(1-Aminocyclopentyl)Thiolan-3-Ol: A Comprehensive Overview

The compound with CAS No 2171607-67-1, commonly referred to as 3-(1-aminocyclopentyl)thiolan-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiolane ring system with an amino-substituted cyclopentane group. The thiolane moiety, also known as tetrahydrothiophene, is a five-membered ring containing one sulfur atom and four carbon atoms, providing the molecule with interesting electronic and steric properties. The cyclopentane ring, on the other hand, introduces rigidity and potential for hydrogen bonding due to the amino group attached at the 1-position.

Recent studies have highlighted the potential of 3-(1-aminocyclopentyl)thiolan-3-ol in drug discovery, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for various functional groups, enabling the creation of novel pharmacophores with enhanced bioavailability and selectivity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer therapies.

The synthesis of 3-(1-aminocyclopentyl)thiolan-3-ol involves a multi-step process that typically begins with the preparation of the thiolane ring. One common approach is the Michael addition of an amino alcohol to an alpha,beta-unsaturated carbonyl compound, followed by cyclization to form the thiolane structure. The amino group can be introduced via reductive amination or other methods, depending on the starting materials and desired stereochemistry. The stereochemical properties of this compound are particularly important, as they can significantly influence its biological activity.

From an analytical standpoint, 3-(1-aminocyclopentyl)thiolan-3-ol has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions. For example, a 2022 study in *Organic Letters* revealed that the compound exhibits dynamic behavior under certain conditions, which could be harnessed for applications in supramolecular chemistry.

In terms of applications, 3-(1-aminocyclopentyl)thiolan-3-ol has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Additionally, researchers have explored its potential as a building block for advanced materials such as polymers and nanoparticles.

Looking ahead, the continued exploration of 3-(1-Aminocyclopentyl)Thiolan-3-Ol is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural features makes it a versatile platform for innovation across multiple disciplines.